Cas no 2167561-89-7 (2-(1-bromo-2-methoxyethyl)-4-methyl-1,3-thiazole)

• Product Name: 2-(1-bromo-2-methoxyethyl)-4-methyl-1,3-thiazole
• CAS No: 2167561-89-7
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• CID: 6350525
• PubChem ID: 165507431
• Update Time: 2025-05-26

2-(1-bromo-2-methoxyethyl)-4-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methoxyethyl)-4-methyl-1,3-thiazole
• 2167561-89-7
• EN300-1269643

• Inchi： 1S/C7H10BrNOS/c1-5-4-11-7(9-5)6(8)3-10-2/h4,6H,3H2,1-2H3
• InChI Key： JQDHNHSCHFUYLA-UHFFFAOYSA-N
• SMILES： BrC(C1=NC(C)=CS1)COC

Computed Properties

• Exact Mass: 234.96665g/mol
• Monoisotopic Mass: 234.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(1-bromo-2-methoxyethyl)-4-methyl-1,3-thiazole

2-(1-Bromo-2-Methoxyethyl)-4-Methyl-1,3-Thiazole: A Comprehensive Overview

The compound 2-(1-bromo-2-methoxyethyl)-4-methyl-1,3-thiazole, identified by the CAS number 2167561-89-7, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their versatile reactivity and ability to participate in numerous organic reactions, making them valuable in drug discovery and material science.

The structure of 2-(1-bromo-2-methoxyethyl)-4-methyl-1,3-thiazole features a thiazole ring substituted with a bromoalkoxy group at the 2-position and a methyl group at the 4-position. The presence of these substituents significantly influences the compound's chemical properties, reactivity, and potential applications. The bromine atom at the terminal position of the ethyl chain introduces electrophilic character, making it susceptible to nucleophilic substitution reactions—a property that is highly exploitable in organic synthesis.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly as scaffolds for bioactive molecules. For instance, researchers have explored the role of thiazole-containing compounds in inhibiting various enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. The substitution pattern of 2-(1-bromo-2-methoxyethyl)-4-methyl-1,3-thiazole suggests that it could serve as a promising lead compound for developing cholinesterase inhibitors, which are crucial for treating conditions like Alzheimer's disease.

In addition to its medicinal applications, this compound has shown potential in materials science. The sulfur atom in the thiazole ring contributes to its thermal stability and aromaticity, making it suitable for applications in polymer chemistry and as a building block for advanced materials. Recent advancements in click chemistry have further expanded the utility of thiazoles by enabling their efficient incorporation into larger molecular frameworks.

The synthesis of 2-(1-bromo-2-methoxyethyl)-4-methyl-1,3-thiazole typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to enhance yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic methods. These advancements not only improve the scalability of production but also pave the way for exploring more complex derivatives.

From an environmental perspective, understanding the fate and toxicity of CAS No. 2167561-89-7 is crucial for its safe handling and application. Recent studies have focused on assessing its biodegradability and potential ecotoxicological effects. These investigations are essential for ensuring that its use aligns with sustainability goals and regulatory standards.

In conclusion, 2-(1-bromo-2-methoxyethyl)-4-methyl-1,3-thiazole represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.